Cas no 113886-71-8 (N4-Acetyl-2’-O-methyl-cytidine)

N4-Acetyl-2’-O-methyl-cytidine Properties

Names and Identifiers

• Cytidine,N-acetyl-2'-O-methyl-
• Ac-2'-OMe-C
• N-[1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• N4-acetyl-2'-O-methyl-cytidine
• N4-Acetyl-2'-O-methylcytidine
• N-Acetyl-2'-O-methylcytidine
• N4-Acetyl-2'-O-methyl cytidine
• Cytidine, N-acetyl-2'-O-methyl-
• Ac-2-OMe-C
• N4 -acetyl-2'-O-methyl cytidine
• HG1334
• CYDFBLGNJUNSCC-QCNRFFRDSA-N
• A852218
• 113886-71-8
• N4-Acetyl-2'-OMe-Cytidine
• SCHEMBL3499005
• AC-32177
• N-(1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxy-tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide;N4-ACETYL-2'-O-METHYL-CYTIDINE
• N4-ACETYL-2'-O-METHYL-CYTIDINE
• J-700206
• DTXSID00447815
• BP-58844
• MFCD15145149
• N4-Acetyl-2/'-O-Methyl-cytidine
• BS-19249
• N-{1-[(2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}acetamide
• CS-0172018
• AKOS015899633
• N-(1-((2R,3R,4R,5R)-4-hydroxy-5-(hydroxymethyl)-3-methoxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• N4-Acetyl-2''-O-methylcytidine
• N-{1-[(2R,3R,4R,5R)-4-HYDROXY-5-(HYDROXYMETHYL)-3-METHOXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE
• N4-Acetyl-2'-O-Methyl-cytidine
• +Expand

• MDL： MFCD15145149
• InChIKey： CYDFBLGNJUNSCC-QCNRFFRDSA-N
• Inchi： 1S/C12H17N3O6/c1-6(17)13-8-3-4-15(12(19)14-8)11-10(20-2)9(18)7(5-16)21-11/h3-4,7,9-11,16,18H,5H2,1-2H3,(H,13,14,17,19)/t7-,9-,10-,11-/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@]([H])([C@]1([H])N1C(N=C(C([H])=C1[H])N([H])C(C([H])([H])[H])=O)=O)OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 299.11181
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 299.11173527g/mol
• Heavy Atom Count: 21
• Complexity: 491
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.8
• Topological Polar Surface Area: 121

Experimental Properties

• PSA: 120.69
• Solubility: Slightly soluble (6.6 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),